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Compound of Interest

Compound Name: ANRY94

Cat. No.: B1663730

For Researchers, Scientists, and Drug Development Professionals

Introduction

ANR94 is a potent and selective antagonist of the adenosine A2A receptor (AA2AR), a G-
protein coupled receptor predominantly expressed in the brain, particularly in the striatum. As
an AA2AR antagonist, ANR94 blocks the signaling pathway initiated by adenosine, which has
shown potential therapeutic effects in models of neurodegenerative disorders, notably
Parkinson's disease.[1][2] Accurate and reproducible preparation of ANR94 solutions is critical
for in vitro studies to investigate its mechanism of action and therapeutic potential. Dimethyl
sulfoxide (DMSO) is a common solvent for dissolving hydrophobic compounds like ANR94 for
use in biological assays. This document provides a detailed protocol for the solubilization of
ANR94 in DMSO and its subsequent application in in vitro cell culture experiments.

ANR94 Properties and Solubility

ANR94 is characterized by the following properties:

Property Value Reference
Chemical Formula C9H13N50

Molecular Weight 207.23 g/mol

Solubility in DMSO Up to 50 mM
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Note: Another source suggests solubility up to 50 mg/mL (~241.28 mM) with the aid of
ultrasonication and warming to 60°C.

Experimental Protocols
Preparation of a 50 mM ANR94 Stock Solution in DMSO

This protocol describes the preparation of a 50 mM stock solution of ANR94 in DMSO. It is
crucial to use anhydrous (newly opened) DMSO as it is hygroscopic, and water contamination
can affect the solubility of the compound.

Materials:

ANR94 powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

» Sterile, nuclease-free microcentrifuge tubes

o Calibrated analytical balance

e \ortex mixer

o Water bath or heat block (optional)

e Sonicator (optional)

Procedure:

e Calculate the required mass of ANR94:

o To prepare 1 mL of a 50 mM stock solution, the required mass of ANR94 is calculated as
follows:

» Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

= Mass (g) = 0.050 mol/L x 0.001 L x 207.23 g/mol = 0.01036 g = 10.36 mg

e Weighing ANR94:
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o Using a calibrated analytical balance, carefully weigh out 10.36 mg of ANR94 powder and
place it into a sterile microcentrifuge tube.

e Adding DMSO:

o Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the ANR94 powder.
 Dissolution:

o Tightly cap the tube and vortex thoroughly for 1-2 minutes to dissolve the compound.

o Visually inspect the solution for any undissolved patrticles.

o Optional: If the compound does not fully dissolve, warm the solution to 60°C for a short
period and/or sonicate the tube in a water bath sonicator until the solution is clear.

e Storage:

o Store the 50 mM ANR94 stock solution at -20°C or -80°C for long-term storage. Avoid
repeated freeze-thaw cycles.

Preparation of Working Solutions for In Vitro Cell-Based
Assays

This protocol outlines the dilution of the DMSO stock solution into a cell culture medium to
prepare working solutions for treating cells. A critical consideration is the final concentration of
DMSO in the cell culture, which should be kept to a minimum to avoid cytotoxicity. The final
DMSO concentration should ideally be below 0.1% and not exceed 0.5%.[3][4][5] A vehicle
control (medium with the same final concentration of DMSO without the compound) should
always be included in the experiment.

Procedure:

o Determine the final desired concentration of ANR94 for your experiment (e.g., 1 uM, 10 uM,
100 uM).

o Perform serial dilutions of the 50 mM stock solution in DMSO if a wide range of
concentrations is to be tested. This ensures accuracy in pipetting small volumes.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1663730?utm_src=pdf-body
https://www.benchchem.com/product/b1663730?utm_src=pdf-body
https://www.benchchem.com/product/b1663730?utm_src=pdf-body
https://www.researchgate.net/post/What-the-concentration-of-DMSO-you-use-in-cell-culture-assays
https://www.reddit.com/r/labrats/comments/170npve/maximum_dmso_concentration_in_media_for_cell/
https://www.lifetein.com/chat/932729-DMSO-usage-in-cell-culture
https://www.benchchem.com/product/b1663730?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663730?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

» Prepare an intermediate dilution of the ANR94 stock solution in the cell culture medium. This
is recommended to avoid precipitation of the compound when directly adding a highly
concentrated DMSO stock to the aqueous medium.

o Prepare the final working solution by diluting the intermediate solution into the final volume of
the cell culture medium.

Example Dilution for a Final Concentration of 10 uM ANR94 with a Final DMSO Concentration
of 0.1%:

e Prepare a 1000X stock of your final desired concentration in 100% DMSO. For a 10 uM final
concentration, this would be a 10 mM stock in DMSO.

e Add 1 pL of the 10 mM ANR94 stock solution to 999 pL of the cell culture medium. This will
result in a final ANR94 concentration of 10 uM and a final DMSO concentration of 0.1%.

Signaling Pathway and Experimental Workflow
ANR94 Mechanism of Action: Adenosine A2A Receptor
Antagonism

ANR94 acts as an antagonist at the adenosine A2A receptor (AA2AR), which is a Gs-protein
coupled receptor. In its active state, the AA2AR, stimulated by adenosine, activates adenylyl
cyclase, leading to an increase in intracellular cyclic AMP (CAMP).[6][7][8] cCAMP then activates
Protein Kinase A (PKA), which in turn phosphorylates various downstream targets, including
the transcription factor CREB (CAMP response element-binding protein). By blocking this
receptor, ANR94 prevents the downstream signaling cascade initiated by adenosine.
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Caption: ANR94 blocks the adenosine A2A receptor signaling pathway.

Experimental Workflow for In Vitro Cell Treatment

The following diagram illustrates a typical workflow for treating cultured cells with ANR94.
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Caption: Workflow for in vitro cell treatment with ANR94.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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